Cas no 451459-92-0 (2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile)

• Product Name: 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile
• CAS No: 451459-92-0
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• MDL: MFCD02939906
• CID: 1034312
• Update Time: 2025-06-11

2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile
• 5-nitro-2-(4-methylpiperazin-1-yl)benzonitrile
• AC1MEMRN
• ALBB-004923
• CTK7C7210
• MolPort-002-212-179
• Oprea1_385072
• SBB051290
• STK501389
• SureCN5652459
• LFOKDMGRKXOPEC-UHFFFAOYSA-N
• AK133036
• AB0069326
• Z4769
• ST24027566
• 2-(4-methyl-piperazin-1-yl)-5-nitro-benzonitrile

• MDL： MFCD02939906
• Inchi： 1S/C12H14N4O2/c1-14-4-6-15(7-5-14)12-3-2-11(16(17)18)8-10(12)9-13/h2-3,8H,4-7H2,1H3
• InChI Key： LFOKDMGRKXOPEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)N1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Topological Polar Surface Area: 76.1

2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile

Introduction to 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile (CAS No. 451459-92-0)

2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile (CAS No. 451459-92-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile.

The chemical structure of 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile is composed of a benzene ring substituted with a nitro group at the 5-position and a nitrile group at the 2-position. Additionally, the 4-methylpiperazine moiety is attached to the benzene ring at the 1-position. This combination of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for various scientific investigations.

In terms of physical properties, 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile is a solid at room temperature and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 263.3 g/mol, and it has a melting point in the range of 170-173°C. These properties facilitate its handling and application in laboratory settings.

The synthesis of 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile can be achieved through several well-established methods. One common approach involves the reaction of 5-nitrobenzonitrile with 1-methylpiperazine in the presence of a suitable base such as potassium carbonate or sodium hydride. This reaction typically proceeds under mild conditions and yields high purity product. Another method involves the nitration of 2-cyanoaniline followed by N-methylation with methyl iodide to form the desired compound. Both methods have been extensively studied and optimized to ensure high yields and purity.

The biological activities of 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile have been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cell survival and proliferation. For instance, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are frequently dysregulated in cancer cells.

Beyond its antiproliferative properties, 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile has also shown promise as an inhibitor of bacterial growth. Research has indicated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This dual functionality makes it a valuable lead compound for the development of new antibiotics, particularly in light of the growing concern over antibiotic resistance.

In addition to its therapeutic potential, 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile has been explored for its use as a fluorescent probe in cellular imaging applications. The presence of the nitrile group confers unique optical properties that can be exploited for real-time monitoring of cellular processes. Recent studies have demonstrated its utility in tracking intracellular pH changes and detecting reactive oxygen species (ROS), which are important biomarkers in various diseases.

The safety profile of 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into clinical applications. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile (CAS No. 451459-92-0) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including antiproliferative effects against cancer cells, antibacterial activity, and potential use as a fluorescent probe. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.